Cas no 1369872-47-8 (4-Tert-butyl-2-fluoro-1-nitrobenzene)

• Product Name: 4-Tert-butyl-2-fluoro-1-nitrobenzene
• CAS No: 1369872-47-8
• MF: C₁₀H₁₂FNO₂
• MW: 197.206186294556
• CID: 4697524
• Update Time: 2023-08-15

4-Tert-butyl-2-fluoro-1-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 4-tert-butyl-2-fluoro-1-nitrobenzene
• 4-Tert-butyl-2-fluoro-1-nitrobenzene

• Inchi： 1S/C10H12FNO2/c1-10(2,3)7-4-5-9(12(13)14)8(11)6-7/h4-6H,1-3H3
• InChI Key： JRUHECGHNPBWPA-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C(C)(C)C)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 219
• Topological Polar Surface Area: 45.8